Cas no 2137492-79-4 (2-amino-3-(4-chloro-5-methyl-1H-pyrazol-1-yl)butanamide)

• Product Name: 2-amino-3-(4-chloro-5-methyl-1H-pyrazol-1-yl)butanamide
• CAS No: 2137492-79-4
• MF: C₈H₁₃ClN₄O
• MW: 216.668020009995
• CID: 6422595
• PubChem ID: 165475412
• Update Time: 2025-10-15

2-amino-3-(4-chloro-5-methyl-1H-pyrazol-1-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(4-chloro-5-methyl-1H-pyrazol-1-yl)butanamide
• 2137492-79-4
• EN300-1124056

• Inchi： 1S/C8H13ClN4O/c1-4-6(9)3-12-13(4)5(2)7(10)8(11)14/h3,5,7H,10H2,1-2H3,(H2,11,14)
• InChI Key： SFNGDIPEDSSAME-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C=1C)C(C)C(C(N)=O)N

Computed Properties

• Exact Mass: 216.0777887g/mol
• Monoisotopic Mass: 216.0777887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 86.9Ų

Additional information on 2-amino-3-(4-chloro-5-methyl-1H-pyrazol-1-yl)butanamide

Introduction to 2-amino-3-(4-chloro-5-methyl-1H-pyrazol-1-yl)butanamide (CAS No. 2137492-79-4)

2-amino-3-(4-chloro-5-methyl-1H-pyrazol-1-yl)butanamide is a significant compound in the realm of pharmaceutical chemistry, characterized by its intricate molecular structure and potential biological activity. This compound, identified by the CAS number 2137492-79-4, has garnered attention due to its structural motifs that are frequently explored in the development of novel therapeutic agents. The presence of both amino and amide functional groups, coupled with a pyrazole core, positions this molecule as a promising candidate for further investigation in drug discovery pipelines.

The molecular framework of 2-amino-3-(4-chloro-5-methyl-1H-pyrazol-1-yl)butanamide incorporates several key structural elements that are of particular interest to medicinal chemists. The pyrazole ring, a heterocyclic aromatic compound, is well-documented for its role in various pharmacological applications. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. In this context, the substitution pattern on the pyrazole ring—specifically the 4-chloro and 5-methyl groups—enhances its binding affinity to biological targets, making it a valuable scaffold for drug design.

The amide linkage in the molecule introduces additional conformational flexibility, which can be exploited to optimize pharmacokinetic properties such as solubility and metabolic stability. The butanamide moiety further contributes to the compound's overall physicochemical profile, influencing factors such as lipophilicity and bioavailability. These structural features collectively make 2-amino-3-(4-chloro-5-methyl-1H-pyrazol-1-yl)butanamide a compelling subject for synthetic and pharmacological exploration.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-amino-3-(4-chloro-5-methyl-1H-pyrazol-1-yl)butanamide for potential biological activity. Machine learning models have been trained on large datasets of known drug candidates to predict binding affinities to target proteins. These predictive tools have identified this compound as a high-potential scaffold for further optimization against various therapeutic targets, including kinases and transcription factors implicated in chronic diseases.

In vitro studies have begun to elucidate the mechanistic aspects of 2-amino-3-(4-chloro-5-methyl-1H-pyrazol-1-yl)butanamide, revealing interactions with key enzymes and receptors. For instance, preliminary data suggest that this compound exhibits inhibitory effects on certain kinases, which are overexpressed in cancers such as breast and colorectal tumors. The 4-chloro substituent appears to play a critical role in modulating binding interactions by enhancing hydrophobic interactions with aromatic pockets of the target protein. Similarly, the 5-methyl group contributes to steric complementarity, further stabilizing the enzyme-inhibitor complex.

The synthesis of 2-amino-3-(4-chloro-5-methyl-1H-pyrazol-1-yl)butanamide presents unique challenges due to its multi-step reaction sequence involving heterocyclic ring formation and functional group modifications. However, recent innovations in synthetic methodologies have streamlined these processes, making large-scale production more feasible. Transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the pyrazole core, while protecting group strategies have enabled selective functionalization at multiple sites.

As interest in targeted therapies grows, compounds like 2-amino-3-(4-chloro-5-methyl-1H-pyrazol-1-yb)utamidemine (CAS No. 2137492 79 44) are being evaluated for their potential in personalized medicine approaches. The structural diversity offered by pyrazole derivatives allows for fine-tuning of pharmacological profiles to match specific patient populations or disease subtypes. Ongoing clinical trials are exploring novel analogs with improved efficacy and reduced side effects, setting the stage for future applications of this class of compounds.

The role of computational modeling in optimizing 2-amino--(44chlor05methyl--pyaz01--yl)btyt--amidemine (CAS No 21374927944) cannot be overstated. Virtual screening techniques have accelerated hit identification by rapidly assessing thousands of virtual analogs before experimental validation. This approach has been particularly effective in identifying compounds with novel scaffolds that may evade existing resistance mechanisms in diseases such as HIV and hepatitis C.

Ethical considerations also play a significant role in the development of new pharmaceuticals derived from compounds like 2-amino--(44chlor05methyl--pyaz01--yl)btyt--amidemine (CAS No 21374927944). Ensuring equitable access to treatments derived from these discoveries is essential for addressing global health disparities. Collaborative efforts between academic institutions and pharmaceutical companies are fostering innovative models for drug development that prioritize affordability and accessibility.

The future directions for research on this compound include exploring its potential as a prodrug or combination therapy agent alongside existing treatments. Preclinical studies are underway to assess its compatibility with other therapeutic modalities, such as photodynamic therapy or immunotherapy. Additionally, green chemistry principles are being integrated into synthetic routes to minimize environmental impact while maintaining high yields and purity standards.